molecular formula C27H18O6 B8531024 Trimesic acid, triphenyl ester CAS No. 7383-70-2

Trimesic acid, triphenyl ester

Cat. No.: B8531024
CAS No.: 7383-70-2
M. Wt: 438.4 g/mol
InChI Key: ZNOKZTBEFWQAHD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Trimesic acid, triphenyl ester is a useful research compound. Its molecular formula is C27H18O6 and its molecular weight is 438.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

7383-70-2

Molecular Formula

C27H18O6

Molecular Weight

438.4 g/mol

IUPAC Name

triphenyl benzene-1,3,5-tricarboxylate

InChI

InChI=1S/C27H18O6/c28-25(31-22-10-4-1-5-11-22)19-16-20(26(29)32-23-12-6-2-7-13-23)18-21(17-19)27(30)33-24-14-8-3-9-15-24/h1-18H

InChI Key

ZNOKZTBEFWQAHD-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)OC(=O)C2=CC(=CC(=C2)C(=O)OC3=CC=CC=C3)C(=O)OC4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

In the reaction, phenyl acetylenecarboxylate 12 is readily obtained by a simple condensation of phenol 11 and propiolic acid 9 using 1,3-dicyclohexylcarbodiimine (DCC), 4-(dimethylamino)pyridine (DMAP), 4-toluenesulfonic acid (TsOH) and Dichloromethane (DCM). Refluxing the obtained phenyl acetylenecarboxylate 12 in DMF for 24 hours under nitrogen yields the cyclotrimerized product of triphenyl benzene-1,3,5-tricarboxylate 13.
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